Cas no 877823-41-1 (2-Cyclohexen-1-one,3-(hexyloxy)-)

2-Cyclohexen-1-one,3-(hexyloxy)- structure
877823-41-1 structure
Product Name:2-Cyclohexen-1-one,3-(hexyloxy)-
CAS No:877823-41-1
MF:C12H20O2
MW:196.286004066467
CID:710115
Update Time:2024-01-31

2-Cyclohexen-1-one,3-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one,3-(hexyloxy)-
    • 2-Cyclohexen-1-one,3-(hexyloxy)-(9CI)
    • Inchi: 1S/C12H20O2/c1-2-3-4-5-9-14-12-8-6-7-11(13)10-12/h10H,2-9H2,1H3
    • InChI Key: HSDIDEMSVQSLLA-UHFFFAOYSA-N
    • SMILES: O(C1=C([H])C(C([H])([H])C([H])([H])C1([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 196.146
  • Monoisotopic Mass: 196.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
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